Cas no 40166-30-1 (3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL)

• Product Name: 3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL
• CAS No: 40166-30-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD09878499
• CID: 925409
• PubChem ID: 39058339
• Update Time: 2025-11-06

3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL
• 2,2-dimethoxy-3-phenylmethoxypropan-1-ol
• 1-benzyloxy-2,2-dimethoxypropan-3-ol
• 2,2-dimethoxy-3-phenylmethoxy-1-propanol
• 2,2-dimethoxy-3-phenylmethoxy-propan-1-ol
• 3-Benzyloxy-2,2-dimethoxy-1-propanol
• MFCD09878499
• DTXSID70653446
• A824952
• 3-(Benzyloxy)-2,2-dimethoxypropan-1-ol
• AKOS015996732
• CS-0365736
• 40166-30-1

• MDL： MFCD09878499
• Inchi： 1S/C12H18O4/c1-14-12(9-13,15-2)10-16-8-11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3
• InChI Key： LUKXZZALXOIJIC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CO)(OC)OC

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 340.3±37.0 °C at 760 mmHg
• Flash Point: 203.6±28.7 °C
• Refractive Index: 1.507
• PSA: 47.92000
• LogP: 1.18460

3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL

Professional Introduction to 3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL (CAS No: 40166-30-1)

3-BENZYLOXY-2,2-DIMETHOXY-PROPAN-1-OL, identified by its Chemical Abstracts Service (CAS) number 40166-30-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzyloxy group and two dimethoxy substituents on a propyl backbone, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development.

The structural motif of 3-benzyloxy-2,2-dimethoxy-propan-1-ol encompasses functional groups that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the benzyloxy moiety enhances the compound's solubility in organic solvents and provides a stable handle for further chemical modifications. Concurrently, the two dimethoxy groups introduce electron-donating effects, influencing the reactivity and electronic properties of the molecule. These features collectively contribute to its utility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzyloxy group, in particular, is frequently employed in medicinal chemistry due to its ability to improve metabolic stability and bioavailability of drug candidates. Furthermore, the dimethoxy substituents can modulate the pharmacokinetic properties of associated molecules by influencing their binding affinity and distribution within biological systems.

Recent studies have highlighted the role of 3-benzyloxy-2,2-dimethoxy-propan-1-ol as a precursor in the synthesis of biologically active agents. For instance, derivatives of this compound have been investigated for their potential roles as intermediates in the development of kinase inhibitors, which are critical in targeted cancer therapies. The ability to functionalize both the benzyloxy and dimethoxy positions allows for fine-tuning of molecular properties, enabling researchers to optimize potency and selectivity.

The synthetic accessibility of CAS No 40166-30-1 also contributes to its appeal in research settings. Modern synthetic methodologies have enabled efficient preparation of this compound through multi-step organic transformations, including nucleophilic substitution reactions and protecting group strategies. These advancements have facilitated its incorporation into more complex synthetic routes, further expanding its utility in drug discovery programs.

Moreover, the stereochemical aspects of 3-benzyloxy-2,2-dimethoxy-propan-1-ol have been subjects of recent investigation. The propyl backbone offers opportunities for configurational isomerism, which can significantly impact biological activity. Researchers are exploring how different stereoisomers might interact with biological targets differently, providing insights into structure-activity relationships (SAR). This line of inquiry is particularly relevant in developing enantiomerically pure compounds with enhanced therapeutic profiles.

The versatility of CAS No: 40166-30-1 extends beyond pharmaceutical applications. In materials science, derivatives of this compound have been explored for their potential use as monomers or additives in polymer formulations. The presence of both polar functional groups enhances interactions with other polymer chains, potentially leading to novel materials with improved mechanical or thermal properties.

In conclusion, 3-benzyloxy-2,2-dimethoxy-propan-1-ol (CAS No: 40166-30-1) represents a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its structural features—particularly the benzyloxy and dimethoxy groups—make it a valuable building block for synthetic chemists and pharmacologists alike. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to remain a cornerstone in both academic and industrial settings.